Cas no 1261655-19-9 (6-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid)

• Product Name: 6-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid
• CAS No: 1261655-19-9
• MF: C₁₃H₇F₄NO₃
• MW: 301.193197488785
• CID: 4799495
• Update Time: 2025-05-20

6-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid

• Inchi： 1S/C13H7F4NO3/c14-10-6-5-9(11(18-10)12(19)20)7-1-3-8(4-2-7)21-13(15,16)17/h1-6H,(H,19,20)
• InChI Key： GMROYARICZPHKJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C(=O)O)=N1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 4
• Topological Polar Surface Area: 59.4

Additional information on 6-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid

Introduction to 6-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic Acid (CAS No. 1261655-19-9)

6-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1261655-19-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this compound, particularly the presence of a fluoro group and a trifluoromethoxy substituent on the aromatic ring, contribute to its distinct chemical properties and biological interactions.

The molecular structure of 6-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid consists of a picolinic acid core, which is a derivative of pyridine, modified with fluorine and trifluoromethoxy functional groups. The fluoro group is known to enhance metabolic stability and binding affinity, while the trifluoromethoxy group introduces lipophilicity and modulates electronic properties. These modifications make the compound an attractive candidate for drug design, particularly in the development of small-molecule inhibitors targeting specific biological pathways.

In recent years, there has been growing interest in the exploration of fluorinated compounds for their enhanced pharmacological profiles. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as solubility, bioavailability, and metabolic half-life. 6-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid exemplifies this trend, as its fluorinated and trifluoromethoxylated moieties contribute to its stability and efficacy in biological systems.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that derivatives similar to 6-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid may exhibit inhibitory effects on enzymes involved in inflammatory responses and cancer progression. The trifluoromethoxy group, in particular, has been shown to enhance binding interactions with target proteins, potentially leading to more potent and selective therapeutic agents.

Recent studies have highlighted the role of 6-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid in modulating key signaling pathways associated with chronic diseases. For instance, research suggests that this compound may interfere with the activity of kinases and other enzymes that drive tumor growth and metastasis. The fluoro group's ability to improve metabolic stability ensures that the compound remains active within biological systems for extended periods, thereby increasing its therapeutic window.

The synthesis of 6-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to introduce the desired functional groups efficiently. The complexity of its synthesis underscores the compound's significance in pharmaceutical research and underscores the expertise required to produce it at scale.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding modes of 6-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid with biological targets. These studies provide insights into how structural modifications can optimize interactions with proteins and nucleic acids, guiding the design of next-generation analogs with improved pharmacological properties.

The potential therapeutic applications of 6-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid extend beyond oncology. Preliminary findings suggest that this compound may also have anti-inflammatory effects by inhibiting cytokine production and modulating immune cell function. The ability to modulate these pathways opens up possibilities for treating autoimmune diseases and chronic inflammatory conditions where dysregulation of immune responses plays a critical role.

In conclusion, 6-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid (CAS No. 1261655-19-9) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its synthesis reflects cutting-edge chemical methodologies, while its potential applications span multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action, this compound is poised to become a valuable tool in the development of innovative treatments for human diseases.